Cas no 98491-06-6 (2-chloro-5-(dimethylsulfamoyl)benzene-1-sulfonyl chloride)

• Product Name: 2-chloro-5-(dimethylsulfamoyl)benzene-1-sulfonyl chloride
• CAS No: 98491-06-6
• MF: C₈H₉Cl₂NO₄S₂
• MW: 318.19735789299
• CID: 4667834
• PubChem ID: 16783000
• Update Time: 2025-06-13

2-chloro-5-(dimethylsulfamoyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-chloro-5-[(dimethylamino)sulfonyl]-
• 2-chloro-5-(dimethylsulfamoyl)benzene-1-sulfonyl chloride

• Inchi： 1S/C8H9Cl2NO4S2/c1-11(2)17(14,15)6-3-4-7(9)8(5-6)16(10,12)13/h3-5H,1-2H3
• InChI Key： BTTMSFAENXCAJC-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(S(N(C)C)(=O)=O)=CC=C1Cl

Additional information on 2-chloro-5-(dimethylsulfamoyl)benzene-1-sulfonyl chloride

Comprehensive Overview of 2-Chloro-5-(dimethylsulfamoyl)benzene-1-sulfonyl chloride (CAS No. 98491-06-6)

2-Chloro-5-(dimethylsulfamoyl)benzene-1-sulfonyl chloride (CAS No. 98491-06-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both sulfonyl chloride and dimethylsulfamoyl functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently search for "sulfonation reagents" or "highly reactive sulfonylating agents," and this compound fits into these categories due to its ability to introduce sulfonamide moieties into target molecules.

The compound's CAS No. 98491-06-6 is a critical identifier for regulatory and procurement purposes, ensuring precise tracking in global chemical databases. Its systematic name, 2-chloro-5-(dimethylsulfamoyl)benzene-1-sulfonyl chloride, reflects its IUPAC nomenclature, which is often queried by chemists seeking "detailed chemical properties" or "synthetic applications of sulfonyl chlorides." Recent trends in green chemistry have also sparked interest in "eco-friendly sulfonylation methods," where derivatives of this compound could play a role.

In pharmaceutical applications, 2-chloro-5-(dimethylsulfamoyl)benzene-1-sulfonyl chloride serves as a precursor for designing sulfonamide-based drugs, a class known for their antimicrobial and anti-inflammatory properties. Searches like "sulfonamide drug synthesis" or "building blocks for medicinal chemistry" align with its utility. The compound's reactivity is attributed to the sulfonyl chloride group, which readily forms bonds with amines, alcohols, and other nucleophiles, enabling diverse derivatization.

From a structural perspective, the presence of both chloro and dimethylsulfamoyl substituents on the benzene ring enhances its electronic properties, making it a subject of studies on "electronic effects in aromatic systems." Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, addressing queries like "how to analyze sulfonyl chlorides."

Industrial-scale production of CAS No. 98491-06-6 involves stringent quality control to meet the demands of high-purity applications. Keywords such as "bulk sulfonyl chloride suppliers" or "custom synthesis of aromatic sulfonamides" highlight its commercial relevance. Additionally, its stability under controlled conditions is a frequent topic in forums discussing "handling reactive intermediates."

Environmental and safety considerations are paramount when working with 2-chloro-5-(dimethylsulfamoyl)benzene-1-sulfonyl chloride. While not classified as hazardous under standard guidelines, proper storage in anhydrous environments is recommended to prevent hydrolysis. This aligns with searches for "best practices for chemical storage" and "safe handling of sulfonylating agents."

In summary, 2-chloro-5-(dimethylsulfamoyl)benzene-1-sulfonyl chloride (CAS No. 98491-06-6) is a multifaceted compound bridging academic research and industrial applications. Its role in drug discovery, material science, and catalysis continues to evolve, driven by innovations in synthetic chemistry. As interest grows in "tailored sulfonamide derivatives" and "sustainable chemical processes," this compound remains a focal point for scientific advancement.